4-Hydroxy dibenzo[b,d]furan-1-carbaldehyde

• Molecular Formula: C13H8O3
• Molecular Weight: 212.20 g/mol
• IUPAC Name: 4-hydroxydibenzofuran-1-carbaldehyde
• InChI: InChI=1S/C13H8O3/c14-7-8-5-6-10(15)13-12(8)9-3-1-2-4-11(9)16-13/h1-7,15H
• InChI Key: BBCMLLRQYOCIEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=CC(=C3O2)O)C=O

Description

4-Hydroxy dibenzo[b,d]furan-1-carbaldehyde is a useful research compound. Its molecular formula is C13H8O3 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate 18 was heated in HBr (30-33%) in glacial acetic acid (25 ml) at 50° C. for 7-8 h The reaction contents were poured in ice-water and extracted with ethyl acetate. The organic layer was washed with saturated sodium bicarbonate, and extracted with 10% sodium hydroxide (3×25 ml) solution. The aqueous layer was acidified with conc. HCl to give a white precipitate which was filtered and air dried to obtain the crude product as a white solid (3.2 gm).